Cas no 2225170-50-1 (3-(6-Chloropyridin-2-yl)phenylboronic acid)

• Product Name: 3-(6-Chloropyridin-2-yl)phenylboronic acid
• CAS No: 2225170-50-1
• MF: C₁₁H₉BClNO₂
• MW: 233.46
• CID: 5143034
• PubChem ID: 133554818
• Update Time: 2025-10-12

3-(6-Chloropyridin-2-yl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-(6-Chloropyridin-2-yl)phenylboronic acid
• Boronic acid, B-[3-(6-chloro-2-pyridinyl)phenyl]-
• 2225170-50-1
• (3-(6-Chloropyridin-2-yl)phenyl)boronic acid

• Inchi： 1S/C11H9BClNO2/c13-11-6-2-5-10(14-11)8-3-1-4-9(7-8)12(15)16/h1-7,15-16H
• InChI Key： HKYCTFWYSDZZNM-UHFFFAOYSA-N
• SMILES： B(C1=CC=CC(C2=NC(Cl)=CC=C2)=C1)(O)O

Computed Properties

• Exact Mass: 233.0414864g/mol
• Monoisotopic Mass: 233.0414864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4Ų

Additional information on 3-(6-Chloropyridin-2-yl)phenylboronic acid

Introduction to 3-(6-Chloropyridin-2-yl)phenylboronic Acid (CAS No: 2225170-50-1)

3-(6-Chloropyridin-2-yl)phenylboronic acid is a sophisticated organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its Chemical Abstracts Service (CAS) number 2225170-50-1, features a boronic acid functional group attached to a phenyl ring, which is further substituted with a 6-chloropyridine moiety. The unique structural arrangement of this molecule imparts distinct chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules and advanced materials.

The boronic acid moiety in 3-(6-Chloropyridin-2-yl)phenylboronic acid is particularly noteworthy due to its role as a versatile chelating agent and a key component in Suzuki-Miyaura cross-coupling reactions. These reactions are fundamental in organic synthesis, enabling the formation of carbon-carbon bonds under mild conditions, which is crucial for constructing complex molecular architectures. The presence of the chloropyridine substituent enhances the electrophilicity of the boronic acid group, facilitating its participation in such transformations with high efficiency.

In recent years, there has been a surge in research focused on the development of novel boronic acid derivatives for therapeutic applications. The structural motif of 3-(6-Chloropyridin-2-yl)phenylboronic acid has been explored in the design of inhibitors targeting various biological pathways. For instance, boronic acids have shown promise as inhibitors of enzymes involved in glycolysis and the ubiquitin-proteasome system. The 6-chloropyridine group not only influences the electronic properties of the molecule but also contributes to its binding affinity towards specific protein targets, making it an attractive scaffold for drug discovery.

One of the most compelling aspects of 3-(6-Chloropyridin-2-yl)phenylboronic acid is its potential in the field of medicinal chemistry. Boron-containing compounds have been extensively studied for their therapeutic efficacy, with several FDA-approved drugs incorporating boron atoms into their structures. The compound’s ability to undergo cross-coupling reactions allows for the facile introduction of diverse functional groups, enabling chemists to tailor its properties for specific biological activities. This flexibility has led to its incorporation into libraries of compounds used in high-throughput screening campaigns to identify novel drug candidates.

Moreover, the application of 3-(6-Chloropyridin-2-yl)phenylboronic acid extends beyond pharmaceuticals into materials science. Boronic acids are known for their ability to form coordination complexes with metals, leading to the development of functional materials such as catalysts and sensors. The unique electronic and steric properties conferred by the chloropyridine substituent make this compound an excellent candidate for designing metal-organic frameworks (MOFs) and other advanced materials with tailored functionalities.

The synthesis of 3-(6-Chloropyridin-2-yl)phenylboronic acid involves multi-step organic transformations that highlight its synthetic utility. Typically, it is prepared through the reaction of 2-bromophenylboronic acid with 6-chloro-pyridine-2-carbaldehyde under palladium-catalyzed conditions. This process exemplifies the power of cross-coupling reactions in constructing complex molecules efficiently. The reaction conditions can be optimized to achieve high yields and purity, making it a reliable starting material for further derivatization.

In conclusion, 3-(6-Chloropyridin-2-yl)phenylboronic acid (CAS No: 2225170-50-1) represents a fascinating example of how structural modifications can enhance chemical functionality. Its combination of a boronic acid group and a 6-chloropyridine moiety makes it a versatile building block for pharmaceuticals and advanced materials. As research continues to uncover new applications for this compound, its significance in both academic and industrial settings is likely to grow, driving innovation across multiple disciplines.